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Compound of Interest

Compound Name: 3,4-Difluorophenylacetyl chloride

Cat. No.: B172292

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information for 3,4-
Difluorophenylacetyl chloride (CAS No. 121639-61-0). A complete Safety Data Sheet (SDS)
for this specific compound was not publicly available at the time of writing. Therefore, some
procedural recommendations are based on the known hazards of structurally similar
compounds and general principles for handling acyl chlorides. Users should always consult a
comprehensive, up-to-date SDS from their supplier before handling this chemical and perform
a thorough risk assessment.

Chemical Identification and Physical Properties

3,4-Difluorophenylacetyl chloride is a fluorinated organic compound used as a building block
in chemical synthesis. Its physical and chemical properties are summarized below.
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Property Value Source(s)
CAS Number 121639-61-0 [1]
Molecular Formula CsHsCIF20 [1]
Molecular Weight 190.57 g/mol [1]
Appearance Pink oil [1]
Boiling Point (Predicted) 224.5+30.0 °C [1]
Density (Predicted) 1.369 + 0.06 g/cm?3 [1]
Storage Temperature 2-8°C [1]

Hazard Identification and Classification

Based on available data, 3,4-Difluorophenylacetyl chloride is classified as a corrosive
substance. The primary hazards are severe skin burns and eye damage.

Hazard Category GHS Classification
Pictogram
Signal Word Danger

H314: Causes severe skin burns and eye
Hazard Statement
damage

Note: This classification may be incomplete. Other hazards may be associated with this
compound.

Experimental Protocols: Safe Handling and
Emergency Procedures

Given the corrosive nature of 3,4-Difluorophenylacetyl chloride and its reactivity as an acyl
chloride, stringent safety protocols are mandatory. The following procedures are based on best
practices for handling similar hazardous chemicals.
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Personal Protective Equipment (PPE)

A comprehensive PPE protocol is essential to prevent contact.
o Eye Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Use a chemically resistant lab coat, apron, and full-length pants. Ensure
gloves are rated for handling corrosive and reactive chlorides. Nitrile gloves may not be
sufficient; consult glove manufacturer compatibility charts.

o Respiratory Protection: Handle only in a certified chemical fume hood. If there is a risk of
inhalation, use a NIOSH-approved respirator with an appropriate cartridge for acid gases
and organic vapors.

Handling and Storage
e Handling:

o Always work in a well-ventilated chemical fume hood.
o Keep the container tightly closed when not in use.

o Grounding and bonding may be necessary to prevent static discharge if flammable vapors
can accumulate.

o Use only non-sparking tools.

o Avoid contact with water and other incompatible materials such as alcohols, strong bases,
and oxidizing agents. Acyl chlorides react violently with water, releasing hydrogen chloride
gas.

o Storage:

[¢]

Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

[¢]

Keep containers tightly sealed to prevent moisture contamination.

o

Recommended storage temperature is between 2-8°C.[1]
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First-Aid Measures

Immediate medical attention is required for all exposures.

In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

In case of Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention.

In case of Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek
immediate medical attention.

In case of Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything
by mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
DO NOT use water, as it will react violently.

Specific Hazards: Thermal decomposition may produce toxic and corrosive gases, including
hydrogen chloride and carbon oxides. Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Visualized Workflows
GHS Hazard and Precautionary Workflow

The following diagram illustrates the logical flow from hazard identification to the necessary

precautionary actions for handling 3,4-Difluorophenylacetyl chloride.
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Hazard Identification

GHS05 Corrosion
H314

Causes severe skin burns and eye damage

Prevention (P2XX)

Storage & Disposav(lMXX, P5XX)

A/ A/ L
2 P280: Wear protective gloves/
P260: Do not breathe P271: Use only outdoors or in a A 5
P405: Store locked up. fumes/mistivapors well-ven{ilate d area. clothing/eye protection/
. . face protection.

Responi,’e (P3XX)

Y

P501: Dispose of contents/container
to an approved waste disposal plant.

IF ON SKIN (or hair):
P361: Take off immediately all
contaminated clothing.
P353: Rinse skin with water/shower.

IF IN EYES:
P351: Rinse cautiously with water

IF SWALLOWED:
P330: Rinse mouth.
P331: Do NOT induce vomiting.

for several minutes.
P338: Remove contact lenses.

P310: Immediately call a
POISON CENTER or doctor.

Click to download full resolution via product page
Caption: GHS Hazard and Precautionary Workflow for Corrosive Substances.

This guide is intended to provide a starting point for the safe handling of 3,4-
Difluorophenylacetyl chloride. It is not a substitute for a formal risk assessment and a
thorough review of a supplier-provided Safety Data Sheet. Always prioritize safety and adhere
to all institutional and regulatory guidelines when working with hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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